![molecular formula C16H15ClFNO4S B6506581 3-chloro-N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-4-fluorobenzene-1-sulfonamide CAS No. 1421513-63-4](/img/structure/B6506581.png)
3-chloro-N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-4-fluorobenzene-1-sulfonamide
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Overview
Description
3-chloro-N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-4-fluorobenzene-1-sulfonamide is a useful research compound. Its molecular formula is C16H15ClFNO4S and its molecular weight is 371.8 g/mol. The purity is usually 95%.
The exact mass of the compound 3-chloro-N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-4-fluorobenzene-1-sulfonamide is 371.0394350 g/mol and the complexity rating of the compound is 529. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3-chloro-N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-4-fluorobenzene-1-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-4-fluorobenzene-1-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Tumor Activity
Benzofuran compounds, including our target molecule, exhibit potent anti-tumor properties. Research has shown that they interfere with cancer cell growth, induce apoptosis (programmed cell death), and inhibit tumor progression. The compound’s specific mechanism of action may involve interactions with cellular signaling pathways or DNA repair processes .
Antibacterial Potential
Benzofuran derivatives have demonstrated antibacterial activity against various pathogens. By disrupting bacterial cell membranes or inhibiting essential enzymes, these compounds could serve as promising candidates for novel antibiotics. Further studies are needed to explore their efficacy against specific bacterial strains .
Antioxidant Effects
The compound’s benzofuran scaffold likely contributes to its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and protecting cells from oxidative damage. Researchers are investigating its potential applications in preventing oxidative stress-related diseases .
Anti-Viral Applications
Some benzofuran derivatives exhibit anti-viral activity. For instance, our compound may have implications in treating hepatitis C virus (HCV) infections. Researchers are exploring its effectiveness in inhibiting viral replication and reducing HCV-related liver damage .
Neuroprotective Effects
Benzofuran-based molecules have been investigated for their neuroprotective properties. They may help prevent neuronal damage, making them relevant in conditions like traumatic brain injury or neurodegenerative diseases. Our compound’s unique structure could contribute to its neuroprotective potential .
Anticancer Agents
Beyond general anti-tumor effects, benzofuran derivatives have been developed as specific anticancer agents. Researchers have synthesized novel scaffold compounds containing benzofuran rings, aiming to target specific cancer pathways. These compounds hold promise for personalized cancer therapy .
Mechanism of Action
Target of Action
Benzofuran derivatives, a core structure in this compound, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Mode of Action
For instance, some benzofuran derivatives have been used in the treatment of skin diseases such as cancer or psoriasis .
Biochemical Pathways
Benzofuran derivatives are known to interact with various biochemical pathways due to their wide array of biological activities .
Pharmacokinetics
It is known that the pharmacokinetics of a drug can significantly impact its bioavailability and therapeutic efficacy .
Result of Action
Benzofuran derivatives have been shown to exhibit various biological activities, suggesting that they may have multiple effects at the molecular and cellular level .
properties
IUPAC Name |
3-chloro-N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-4-fluorobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClFNO4S/c17-13-8-12(2-3-14(13)18)24(21,22)19-9-15(20)10-1-4-16-11(7-10)5-6-23-16/h1-4,7-8,15,19-20H,5-6,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUWQTNZUVXLYMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C1C=C(C=C2)C(CNS(=O)(=O)C3=CC(=C(C=C3)F)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClFNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-4-fluorobenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.